tert-butyl N-(4,4,4-trifluoro-3-hydroxy-1-phenylbutan-2-yl)carbamate

• IUPAC Name: tert-butyl N-(4,4,4-trifluoro-3-hydroxy-1-phenylbutan-2-yl)carbamate
• InChI: InChI=1S/C15H20F3NO3/c1-14(2,3)22-13(21)19-11(12(20)15(16,17)18)9-10-7-5-4-6-8-10/h4-8,11-12,20H,9H2,1-3H3,(H,19,21)
• InChI Key: GMFMLQKDFXFOAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)C(C(F)(F)F)O
• Molecular Formula: C15H20F3NO3
• Molecular Weight: 319.32 g/mol

Description

Tert-butyl N-(4,4,4-trifluoro-3-hydroxy-1-phenylbutan-2-yl)carbamate is a chemical compound with the formula C15H20F3NO3 and a molecular weight of 319.32. It is used in various chemical reactions and has potential applications in different fields of chemistry.

Synthesis Analysis

The synthesis of tert-butyl N-(4,4,4-trifluoro-3-hydroxy-1-phenylbutan-2-yl)carbamate could involve the use of tert-butyl carbamate, which has been used in palladium-catalyzed synthesis of N-Boc-protected anilines. It has also been used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position.

Chemical Reactions Analysis

Tert-butyl N-(4,4,4-trifluoro-3-hydroxy-1-phenylbutan-2-yl)carbamate can participate in various chemical reactions. For instance, tert-butyl carbamate has been used in palladium-catalyzed synthesis of N-Boc-protected anilines.

Physical And Chemical Properties Analysis

The physical and chemical properties of tert-butyl N-(4,4,4-trifluoro-3-hydroxy-1-phenylbutan-2-yl)carbamate include a molecular weight of 319.32. More specific properties such as melting point, boiling point, and density were not found in the sources I retrieved.

Scientific Research Applications

a. Antimalarial Activity: . Researchers could explore its potential as an antimalarial drug.

b. Antidepressant Properties: . Investigating the tert-butyl derivative’s impact on mood disorders could be valuable.

c. Antileishmanial Activity: Leishmaniasis, caused by protozoan parasites, remains a global health concern. . Our compound warrants further investigation in this context.

Organic Chemistry

The tert-butyl group enhances lipophilicity, crucial for cell membrane penetration. Consider these applications:

a. Synthesis of N-Boc-Protected Anilines: . These intermediates play a vital role in organic synthesis.

b. Tetrasubstituted Pyrroles: . Such pyrroles find applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of tert-butyl N-(4,4,4-trifluoro-3-hydroxy-1-phenylbutan-2-yl)carbamate is not explicitly mentioned in the sources I found.

Safety and Hazards

While specific safety and hazard information for tert-butyl N-(4,4,4-trifluoro-3-hydroxy-1-phenylbutan-2-yl)carbamate was not found, related compounds such as tert-butyl carbamate are known to be highly flammable and can cause skin, eye, and respiratory irritation.

Future Directions

The future directions for the use of tert-butyl N-(4,4,4-trifluoro-3-hydroxy-1-phenylbutan-2-yl)carbamate could involve its use in the synthesis of more complex molecules. Its potential applications in different fields of chemistry could also be explored further.